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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B1611124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for L-Alanine-2-13C,15N, a stable isotope-labeled amino acid crucial for metabolic

research, proteomics, and drug development. Understanding the stability profile of this

compound is paramount for ensuring the accuracy and reproducibility of experimental

outcomes. This document outlines storage guidelines, potential degradation pathways, and

analytical methodologies for assessing stability, presented in a format tailored for researchers

and drug development professionals.

Overview and Physicochemical Properties
L-Alanine-2-13C,15N is a non-essential amino acid in which the carbon atom at the second

position is replaced with its stable isotope, Carbon-13 (¹³C), and the nitrogen atom is replaced

with Nitrogen-15 (¹⁵N). These isotopic labels allow for the tracing of L-Alanine through various

metabolic pathways using mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy.
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Property Value

Chemical Formula C₂¹³CH₇¹⁵NO₂

Molecular Weight 92.08 g/mol

Appearance White to off-white solid

Solubility Soluble in water

Isotopic Purity Typically ≥98% for ¹³C and ¹⁵N

Chemical Purity Typically ≥98%

Recommended Storage Conditions and Stability
The stability of L-Alanine-2-13C,15N is critical for its effective use as an internal standard or

tracer in quantitative analyses. While specific long-term stability data for L-Alanine-2-13C,15N
is not extensively published, recommendations are based on data for similar isotopically

labeled amino acids and general principles of chemical stability.

Summary of Recommended Storage Conditions:

Condition
Temperatur
e

Humidity Light Form Duration

Long-Term

Storage

Room

Temperature

or 2-8°C

Controlled/De

siccated

Protected

from light
Solid Several years

In-Solution

(Aqueous)
-20°C N/A

Protected

from light
Frozen Months

In-Solution

(Aqueous)
-80°C N/A

Protected

from light
Frozen

Up to 6

months

Short-Term

Handling
Ambient N/A

Minimize

exposure
Solid/Solution

As needed

for

experiments
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Proper storage is essential to prevent degradation. For solid L-Alanine-2-13C,15N, it is

recommended to store it at room temperature or under refrigeration (2-8°C) in a tightly sealed

container, protected from light and moisture. Some suppliers of other isotopically labeled L-

Alanine products recommend storing the solid form at 4°C, sealed, and away from moisture

and light. When in solution, it is best to store aliquots at -20°C or -80°C to minimize freeze-thaw

cycles, which can potentially lead to degradation. For instance, a product data sheet for L-

Alanine-1-13C suggests that in solvent, it can be stored for up to 6 months at -80°C or 1 month

at -20°C.

Potential Degradation Pathways
L-Alanine, including its isotopically labeled forms, is a relatively stable amino acid. However,

under certain conditions, it can undergo degradation. The primary metabolic degradation

pathway for L-alanine in biological systems is through transamination.

Key Degradation Pathways:

Transamination: The most significant pathway involves the reversible transfer of the amino

group to an α-keto acid, catalyzed by alanine aminotransferase (ALT). This reaction converts

L-alanine into pyruvate.

Oxidative Deamination: In some microorganisms, L-alanine can be converted to pyruvate

through oxidative deamination.

Chemical Degradation: Under harsh conditions such as extreme pH, high temperatures, or in

the presence of strong oxidizing agents, L-alanine can degrade through various chemical

reactions, including decarboxylation and oxidation. However, under recommended storage

conditions, these pathways are generally not significant.

The isotopic labeling at the C2 and N positions is not expected to significantly alter the

chemical stability of the molecule compared to its unlabeled counterpart.
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Figure 1. Primary Metabolic Pathway of L-Alanine
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Figure 1. Primary Metabolic Pathway of L-Alanine

Experimental Protocols for Stability Assessment
To ensure the integrity of L-Alanine-2-13C,15N, particularly when used as a standard in

quantitative studies, it is essential to perform stability assessments. This typically involves

subjecting the compound to stress conditions (forced degradation) and analyzing it at various

time points using stability-indicating analytical methods.

Forced Degradation Study Protocol
Objective: To identify potential degradation products and pathways and to develop a stability-

indicating analytical method.

Methodology:

Sample Preparation: Prepare stock solutions of L-Alanine-2-13C,15N in a suitable solvent

(e.g., water or a relevant buffer).

Stress Conditions: Expose the solutions to the following conditions:
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Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

Oxidation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Stress: 80°C for 48 hours (for solid and solution).

Photostability: Expose to light (ICH Q1B guidelines) at ambient temperature.

Time Points: Collect samples at initial, intermediate, and final time points (e.g., 0, 4, 8, 12, 24

hours for hydrolysis/oxidation; longer for thermal/photostability).

Sample Analysis: Analyze the stressed samples against a control sample (stored at -80°C)

using a validated stability-indicating method, such as LC-MS or qNMR.
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Figure 2. Experimental Workflow for Forced Degradation Study
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Figure 2. Experimental Workflow for Forced Degradation Study

Stability-Indicating Analytical Methods
4.2.1. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful technique for separating and identifying the parent compound from its

potential degradation products.
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Chromatography: A reversed-phase C18 column is commonly used with a mobile phase

gradient of water and acetonitrile containing a small amount of formic acid to improve peak

shape.

Mass Spectrometry: A high-resolution mass spectrometer can be used to accurately identify

and quantify the parent compound and any degradants based on their mass-to-charge ratio

(m/z). The specific labeling of L-Alanine-2-13C,15N will result in a distinct m/z that can be

monitored.

4.2.2. Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that can be used to determine the purity and

concentration of L-Alanine-2-13C,15N without the need for a reference standard of the same

compound.

Principle: The integral of an NMR signal is directly proportional to the number of nuclei

contributing to that signal. By comparing the integral of a specific proton signal of L-Alanine-
2-13C,15N to that of a certified internal standard with a known concentration, the absolute

purity or concentration of the analyte can be determined.

Methodology:

Accurately weigh the L-Alanine-2-13C,15N sample and a suitable internal standard (e.g.,

maleic acid, dimethyl sulfone).

Dissolve the mixture in a deuterated solvent (e.g., D₂O).

Acquire a ¹H NMR spectrum with appropriate parameters for quantification (e.g., long

relaxation delay).

Integrate the characteristic signals of both the analyte and the internal standard to

calculate the purity.

Application in Metabolic Flux Analysis
L-Alanine-2-13C,15N is a valuable tracer for metabolic flux analysis, a technique used to

quantify the rates of metabolic reactions within a biological system. The stable isotopes are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1611124?utm_src=pdf-body
https://www.benchchem.com/product/b1611124?utm_src=pdf-body
https://www.benchchem.com/product/b1611124?utm_src=pdf-body
https://www.benchchem.com/product/b1611124?utm_src=pdf-body
https://www.benchchem.com/product/b1611124?utm_src=pdf-body
https://www.benchchem.com/product/b1611124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


incorporated into downstream metabolites, and their distribution can be measured by MS or

NMR to elucidate the activity of various metabolic pathways.

Figure 3. L-Alanine-2-13C,15N in Metabolic Flux Analysis
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Figure 3. L-Alanine-2-13C,15N in Metabolic Flux Analysis

Conclusion
L-Alanine-2-13C,15N is a stable molecule when stored under the recommended conditions of

a cool, dry, and dark environment. While it is chemically robust, its stability should be

periodically verified, especially when used as a quantitative standard. The primary route of

degradation in biological systems is enzymatic conversion to pyruvate. For researchers and

drug development professionals, adherence to proper storage and handling protocols, along

with the use of appropriate analytical methods for stability assessment, will ensure the integrity

of L-Alanine-2-13C,15N and the reliability of the data generated from its use.

To cite this document: BenchChem. [L-Alanine-2-13C,15N: A Technical Guide to Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611124#l-alanine-2-13c-15n-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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